
Technical Guide: Differentiating CAS 26191-63-9
and CAS 6257-49-4

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-(Benzylamino)butan-1-ol

CAS No.: 26020-80-4

Cat. No.: B3034963

Get Quote

Critical Control Points in Chiral Drug Synthesis
Executive Summary
The distinction between CAS 26191-63-9 and CAS 6257-49-4 is a matter of stereochemistry

with profound pharmaceutical implications. Both CAS numbers refer to the enantiomers of 2-

benzylamino-1-butanol, a critical intermediate in the synthesis of the anti-tuberculosis drug

Ethambutol.

CAS 26191-63-9: The (S)-(+) enantiomer.[1][2][3] This is the required intermediate for

synthesizing the pharmacologically active and safe form of Ethambutol.

CAS 6257-49-4: The (R)-(-) enantiomer.[2][4] This is the undesired impurity. Its presence

leads to the formation of (R,R)-Ethambutol, a known neurotoxin responsible for optic neuritis

and blindness.

For drug development professionals, strict chiral purity control of CAS 26191-63-9 is a critical

quality attribute (CQA) to ensure patient safety.
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Chemical Identity & Structural Analysis
At a molecular level, these two compounds are non-superimposable mirror images. While their

scalar physical properties (boiling point, solubility in achiral solvents) are identical, their

interaction with polarized light and biological systems is opposite.

Comparative Data Table
Feature CAS 26191-63-9 CAS 6257-49-4

Chemical Name
(S)-(+)-2-Benzylamino-1-

butanol

(R)-(-)-2-Benzylamino-1-

butanol

Stereochemistry (S) Configuration (R) Configuration

Optical Rotation Dextrorotatory (+) Levorotatory (-)

Molecular Formula C₁₁H₁₇NO C₁₁H₁₇NO

Molecular Weight 179.26 g/mol 179.26 g/mol

Role in Pharma Key Precursor for Ethambutol
Critical Impurity (Toxic

Precursor)

Physical State
Viscous liquid or low-melting

solid

Viscous liquid or low-melting

solid

Stereochemical Visualization
The following diagram illustrates the mirror-image relationship and the specific spatial

arrangement that dictates their biological activity.

Caption: Stereochemical inversion between the (S)-enantiomer (Safe Precursor) and (R)-

enantiomer (Toxic Precursor).

Biological & Pharmacological Implications
The primary reason for distinguishing these CAS numbers lies in the synthesis of Ethambutol, a

bacteriostatic antimycobacterial drug.

The Mechanism of Toxicity
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Ethambutol acts by inhibiting arabinosyl transferase, disrupting the mycobacterial cell wall.

From CAS 26191-63-9 (S-isomer): Yields (S,S)-Ethambutol.[1][2] This isomer effectively

targets the bacteria with a high therapeutic index.

From CAS 6257-49-4 (R-isomer): Yields (R,R)-Ethambutol.[2][4] This isomer lacks potent

antibacterial activity but possesses high affinity for human mitochondrial proteins in the optic

nerve. This leads to optic neuritis, causing color blindness (red-green) and potential

permanent vision loss.

Synthesis Pathway & Risk
The benzyl group in these molecules often serves as a handle for chiral resolution. Racemic 2-

amino-1-butanol is reacted with benzaldehyde (and reduced) or benzyl chloride to form the

benzylamino derivative. This derivative is then resolved using chiral acids (e.g., L-tartaric acid).

[5]

Protocol Insight: If the resolution step is incomplete, CAS 6257-49-4 will contaminate the batch.
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Racemic 2-Benzylamino-1-butanol
(Mixture of S and R)

Chiral Resolution
(e.g., w/ Tartaric Acid)

CAS 26191-63-9
(S)-(+)-Isomer

(Desired)

Crystallizes

CAS 6257-49-4
(R)-(-)-Isomer

(Discard/Recycle)

Remains in Mother Liquor

Synthesis Step:
Dimerization with 1,2-dichloroethane

If Contaminated

(S,S)-Ethambutol
(Anti-TB Drug)

From S-Form

(R,R)-Ethambutol
(Neurotoxin)

From R-Form

Click to download full resolution via product page

Caption: The divergence in synthesis where the choice of CAS number determines the drug's

safety profile.

Analytical Differentiation Protocols
Since these enantiomers have identical boiling points and refractive indices, standard QC

methods like GC-MS or simple NMR are insufficient without chiral modification.

Method 1: Polarimetry (Specific Rotation)
This is the most rapid identification method for raw materials.

Instrument: Digital Polarimeter (Sodium D-line, 589 nm).
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Solvent: Ethanol or Water (Check specific CoA, usually Ethanol).

Acceptance Criteria:

CAS 26191-63-9: Must show a positive (+) specific rotation (e.g.,

to

, concentration dependent).

CAS 6257-49-4: Will show a negative (-) specific rotation of equal magnitude.

Method 2: Chiral HPLC (High-Performance Liquid
Chromatography)
For determining Enantiomeric Excess (ee%), a chiral stationary phase is required.

Recommended Protocol:

Column: Chiralcel OD-H or Chiralpak AD-H (Polysaccharide-based).

Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1).

Note: Diethylamine is added to suppress peak tailing of the amine.

Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV at 254 nm (detecting the benzyl ring).

Result: The two CAS numbers will elute at distinct retention times. You must inject a racemic

standard to establish the retention time for the (R) impurity (CAS 6257-49-4) to quantify it in

your (S) sample.

Regulatory & Compliance
When sourcing CAS 26191-63-9 for pharmaceutical use:

Specification Limits: The content of CAS 6257-49-4 must typically be < 0.1% or < 0.5%

depending on the stage of synthesis and the final drug product specification (ICH Q3A/Q3B
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guidelines).

Documentation: Suppliers must provide a Certificate of Analysis (CoA) explicitly stating the

Specific Rotation and Chiral Purity (ee%). A CoA listing only "Purity (GC)" is insufficient as it

does not detect the wrong enantiomer.

Summary Checklist for Researchers
Verify CAS: Ensure the purchase order specifies 26191-63-9.[4]

Check Sign: Confirm the optical rotation is (+) upon receipt.

Chiral Screen: Run a chiral HPLC method if the material is for GMP manufacturing.

References
GuideChem. (n.d.). Chemical Properties of CAS 26191-63-9 and 5856-62-2. Retrieved from

National Institutes of Health (NIH) - PubChem. (2025). Ethambutol and its Enantiomers.

Retrieved from

Wikipedia. (2025).[6] Praziquantel and Ethambutol Stereochemistry. Retrieved from

ChemicalBook. (2025). Product Data for CAS 26191-63-9. Retrieved from

BenchChem. (2025). Optimization of Ethambutol Synthesis. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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